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Compound of Interest

Compound Name: Davasaicin

Cat. No.: B1669841 Get Quote

Providing critical safety and logistical information for the proper handling and disposal of

davasaicin is paramount for ensuring a safe laboratory environment. This guide offers

procedural steps and essential data to support researchers, scientists, and drug development

professionals in managing this capsaicin derivative and δ-opioid receptor agonist.

Without a specific Safety Data Sheet (SDS) for davasaicin, a conservative approach to its

disposal is necessary, treating it as a potentially hazardous substance. The following

procedures are based on general best practices for the disposal of research-grade chemicals

and analogous compounds like capsaicin.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

All handling of davasaicin waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Step-by-Step Disposal Procedures
Waste Identification and Segregation:

Label a dedicated, leak-proof container as "Hazardous Waste: Davasaicin."
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Do not mix davasaicin waste with other chemical waste streams unless compatibility has

been verified.

Collection of Waste:

Solid Waste: Collect any solid davasaicin, contaminated labware (e.g., pipette tips, vials),

and PPE in the designated hazardous waste container.

Liquid Waste: For solutions containing davasaicin, use a separate, clearly labeled, and

sealed container. Avoid overfilling containers; a good practice is to leave about 10% of the

container volume as headspace to accommodate expansion.

Storage of Waste:

Store the sealed davasaicin waste container in a designated, secure, and well-ventilated

satellite accumulation area.

Ensure the storage area is away from general laboratory traffic and incompatible

chemicals.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a

pickup for the hazardous waste.

Provide the EHS office with all available information about the waste, including the name

"Davasaicin" and any known chemical properties.

Quantitative Data
The following table summarizes key chemical properties of davasaicin as identified from

publicly available data.[1]
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Property Value Source

Molecular Formula C₂₂H₃₀N₂O₃ PubChem[1]

Molecular Weight 370.5 g/mol PubChem[1]

CAS Number 147497-64-1 PubChem[1]

Experimental Protocols
As no specific experimental protocols for the disposal of davasaicin were found, the

recommended procedure is to adhere to the general guidelines for chemical waste disposal

provided by your institution and local regulatory bodies. Always consult your organization's

Chemical Hygiene Plan for detailed instructions.

Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of davasaicin in

a laboratory setting.
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Caption: General workflow for the safe disposal of Davasaicin.

It is crucial to remember that these are general guidelines. Always prioritize and adhere to the

specific protocols and regulations established by your institution and local authorities to ensure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1669841?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the highest standards of safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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